Cas no 1247795-11-4 (4-Bromo-1-(pentan-3-yl)-1h-pyrazol-5-amine)
4-Bromo-1-(pentan-3-yl)-1h-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- CS-0306984
- AKOS011003197
- 4-bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine
- EN300-1074670
- 1247795-11-4
- 1H-Pyrazol-5-amine, 4-bromo-1-(1-ethylpropyl)-
- 4-Bromo-1-(pentan-3-yl)-1h-pyrazol-5-amine
-
- Inchi: 1S/C8H14BrN3/c1-3-6(4-2)12-8(10)7(9)5-11-12/h5-6H,3-4,10H2,1-2H3
- InChI Key: NFJTVMMEFOBYAZ-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1N)C(CC)CC
Computed Properties
- Exact Mass: 231.03711g/mol
- Monoisotopic Mass: 231.03711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- Boiling Point: 306.6±22.0 °C(Predicted)
- pka: 2.16±0.10(Predicted)
4-Bromo-1-(pentan-3-yl)-1h-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1074670-0.05g |
4-bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine |
1247795-11-4 | 95% | 0.05g |
$528.0 | 2023-10-28 | |
| Enamine | EN300-1074670-0.1g |
4-bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine |
1247795-11-4 | 95% | 0.1g |
$553.0 | 2023-10-28 | |
| Enamine | EN300-1074670-0.25g |
4-bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine |
1247795-11-4 | 95% | 0.25g |
$579.0 | 2023-10-28 | |
| Enamine | EN300-1074670-0.5g |
4-bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine |
1247795-11-4 | 95% | 0.5g |
$603.0 | 2023-10-28 | |
| Enamine | EN300-1074670-1.0g |
4-bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine |
1247795-11-4 | 1g |
$728.0 | 2023-06-10 | ||
| Enamine | EN300-1074670-2.5g |
4-bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine |
1247795-11-4 | 95% | 2.5g |
$1230.0 | 2023-10-28 | |
| Enamine | EN300-1074670-5.0g |
4-bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine |
1247795-11-4 | 5g |
$2110.0 | 2023-06-10 | ||
| Enamine | EN300-1074670-10.0g |
4-bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine |
1247795-11-4 | 10g |
$3131.0 | 2023-06-10 | ||
| Enamine | EN300-1074670-1g |
4-bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine |
1247795-11-4 | 95% | 1g |
$628.0 | 2023-10-28 | |
| Enamine | EN300-1074670-5g |
4-bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine |
1247795-11-4 | 95% | 5g |
$1821.0 | 2023-10-28 |
4-Bromo-1-(pentan-3-yl)-1h-pyrazol-5-amine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-Bromo-1-(pentan-3-yl)-1h-pyrazol-5-amine
Chemical Profile of 4-Bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine (CAS No. 1247795-11-4)
4-Bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine, identified by the CAS number 1247795-11-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in pharmaceutical applications. The presence of both bromine and amine functional groups, along with a pentan-3-yl side chain, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.
The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This structural motif is widely recognized for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of a bromine atom at the 4-position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions, which is a common strategy in medicinal chemistry for generating novel derivatives.
The pentan-3-yl side chain adds a degree of lipophilicity to the molecule, which can influence its solubility, permeability across biological membranes, and overall pharmacokinetic profile. This feature is particularly important in drug design, as it can affect how the compound is absorbed, distributed, metabolized, and excreted by the body. The amine group at the 1-position provides another site for functionalization, allowing chemists to attach various pharmacophores or tags for targeted drug delivery systems.
In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many disease pathways. Pyrazole derivatives have been explored as potential PPI modulators due to their ability to fit into hydrophobic pockets within protein binding sites. The bromine substituent in 4-Bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine can serve as a handle for further derivatization using transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the structural diversity and biological potential of the compound.
Moreover, the amine group can be used to link this scaffold to other bioactive molecules through amide bond formation. This strategy has been employed in the development of bispecific antibodies and conjugated drug molecules, where multiple targeting moieties are connected to enhance therapeutic efficacy. The versatility of 4-Bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine makes it a valuable building block for libraries of compounds that can be screened for biological activity against various diseases.
Recent advances in computational chemistry have also facilitated the design of novel derivatives of 4-Bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine using virtual screening and molecular docking techniques. These methods allow researchers to predict how different structural modifications might affect binding affinity to biological targets, thereby accelerating the drug discovery process. For instance, studies have shown that substituents at specific positions on the pyrazole ring can significantly alter interactions with enzymes or receptors involved in metabolic pathways.
In addition to its potential as an intermediate in drug synthesis, 4-Bromo-1-(pentan-3-yl)-1H-pyrazol-5-amine has been investigated for its role in materials science applications. Pyrazole derivatives exhibit interesting electronic properties due to their conjugated systems and nitrogen-containing heterocycles. These characteristics make them candidates for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. The bromine atom further enhances functionality by allowing post-synthetic modifications through metal-catalyzed reactions.
The synthesis of 4-Bromo-1-(pentan-3-y l)-1H-pyrazol -5 -amine typically involves multi-step organic transformations starting from commercially available precursors such as 3-bromopropene or pentanediol derivatives. Key steps often include condensation reactions to form the pyrazole ring followed by bromination and alkylation to introduce the desired substituents. Optimization of reaction conditions is crucial to achieve high yields and purity while minimizing side products.
Quality control of 4-Bromo -1-(pentan -3 -yl) -1H -pyra zol -5 -amine is essential to ensure consistency in downstream applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. Impurity profiling is also important to identify any potential contaminants that could affect biological activity or stability.
The growing interest in personalized medicine has spurred research into using small molecules like 4-Bromo -1-(pentan -3 -yl) -1H -pyra zol -5 -amine as tools for modulating disease-specific pathways. By understanding how different derivatives interact with individual patient biomarkers, researchers aim to develop more tailored therapeutic strategies. This approach leverages the flexibility of pyrazole-based scaffolds to create compounds with optimized pharmacological profiles.
In conclusion,4-Bromo -1-(pentan -3 -yl) -1H -pyra zol -5 -amine (CAS No. 1247795 -11 -4) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features—combining a bromine atom for cross-coupling reactions with an amine group for further functionalization—make it an attractive scaffold for drug discovery efforts targeting various diseases. As research continues into new synthetic methodologies and biological applications,this molecule will likely remain at forefrontof scientific exploration.
1247795-11-4 (4-Bromo-1-(pentan-3-yl)-1h-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)